(4,6-Dimethyl-benzothiazol-2-yl)-hydrazine

• IUPAC Name: (4,6-dimethyl-1,3-benzothiazol-2-yl)hydrazine
• InChI: InChI=1S/C9H11N3S/c1-5-3-6(2)8-7(4-5)13-9(11-8)12-10/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key: JFQZIXNOBHRGJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)NN)C
• Molecular Formula: C9H11N3S
• Molecular Weight: 193.27 g/mol

Description

(4,6-Dimethyl-benzothiazol-2-yl)-hydrazine (DMBH) is an organic compound belonging to the class of hydrazines. It is a colorless, crystalline solid with a melting point of approximately 120°C. DMBH has a wide range of applications in the field of organic chemistry, such as its use as a reagent for the synthesis of various organic compounds, as a catalyst for the synthesis of polymers, and as a reagent for the synthesis of pharmaceuticals. In addition, DMBH has been found to have various biochemical and physiological effects when used in laboratory experiments. In

Scientific Research Applications

Synthesis and Chemical Reactions

• (4,6-Dimethyl-benzothiazol-2-yl)-hydrazine has been utilized in the synthesis of heterocyclic compounds. For instance, its reaction with different compounds leads to the formation of hetaryl-substituted benzothiazoles (Dorofeenko et al., 1973).

Pharmacological Properties

• While avoiding specific details about drug use and side effects, it's notable that benzothiazole derivatives, including those involving this compound, have been researched for their pharmacological activities. Compounds derived from this chemical have shown potential in antimicrobial and antioxidant activities (Xavier et al., 2013), (Ahmad et al., 2010).

Detection and Imaging Applications

• This compound derivatives have been used in the development of probes for ratiometric detection, particularly in the context of live-cell imaging (Goswami et al., 2013). This highlights its role in bioanalytical chemistry and molecular imaging.

Antimicrobial and Antifungal Research

• Derivatives of this compound have been synthesized and evaluated for antimicrobial properties. Their structural variations have shown varying degrees of activity against different bacterial and fungal strains, indicating their potential in developing new antimicrobial agents (Kale et al., 2020), (Gilani et al., 2016).

Synthesis of Novel Compounds

• Research into this compound has led to the development of various novel compounds, particularly in the field of organic chemistry. These compounds have potential applications in various fields, ranging from material science to biochemistry (Mahdi, 2015).